Cas no 1245007-62-8 (1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine)

• Product Name: 1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine
• CAS No: 1245007-62-8
• MF: C₁₂H₁₄ClN₃
• MW: 235.712661266327
• CID: 5740261
• PubChem ID: 66439612
• Update Time: 2025-08-05

1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• CS-0306993
• 1-(2-Chlorophenyl)-5-isopropyl-1h-pyrazol-4-amine
• EN300-177627
• 1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine
• AKOS015784925
• 1245007-62-8
• 1H-Pyrazol-4-amine, 1-(2-chlorophenyl)-5-(1-methylethyl)-

• Inchi： 1S/C12H14ClN3/c1-8(2)12-10(14)7-15-16(12)11-6-4-3-5-9(11)13/h3-8H,14H2,1-2H3
• InChI Key： DZBFKRJCUWBFEL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(=C(C=N1)N)C(C)C

Computed Properties

• Exact Mass: 235.0876252g/mol
• Monoisotopic Mass: 235.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 364.0±32.0 °C(Predicted)
• pka: 4.77±0.10(Predicted)

Additional information on 1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine

Recent Advances in the Study of 1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine (CAS: 1245007-62-8)

The compound 1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine (CAS: 1245007-62-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the most notable advancements in the study of this compound is its role as a selective inhibitor of specific kinase enzymes. Kinases are critical targets in the treatment of numerous diseases, including cancer and inflammatory disorders. Researchers have demonstrated that 1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine exhibits high affinity and selectivity for certain kinase isoforms, making it a potential candidate for targeted therapy. Structural-activity relationship (SAR) studies have further elucidated the molecular interactions responsible for its inhibitory effects.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile. Studies in preclinical models have revealed favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, suggesting its suitability for further development. Notably, the compound has shown good oral bioavailability and stability in physiological conditions, which are critical factors for its transition into clinical trials.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary data indicate that 1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine may modulate neuroinflammatory pathways, offering a novel approach to treating conditions such as Alzheimer's disease and Parkinson's disease. These findings are supported by in vitro and in vivo experiments, which demonstrate its ability to reduce oxidative stress and inflammation in neuronal cells.

Despite these promising results, challenges remain in the optimization of this compound for clinical use. Researchers are actively working to address issues related to toxicity and off-target effects. Recent publications have proposed structural modifications to enhance its safety profile while maintaining efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into therapeutic applications.

In conclusion, 1-(2-Chlorophenyl)-5-(propan-2-yl)-1H-pyrazol-4-amine represents a versatile and promising molecule in the field of chemical biology and drug discovery. Its unique pharmacological properties and potential applications in various diseases underscore the importance of continued research. Future studies will likely focus on refining its therapeutic potential and advancing it through the drug development pipeline.